N-(2-hydroxyethyl)-N-methyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide
• InChI: InChI=1S/C14H19N3O3/c1-15(9-10-18)13(19)11-16-7-8-17(14(16)20)12-5-3-2-4-6-12/h2-6,18H,7-11H2,1H3
• InChI Key: HBWUXSKOJPEJLJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)CN1CCN(C1=O)C2=CC=CC=C2
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol

Description

N-(2-hydroxyethyl)-N-methyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide, commonly known as HEMA, is a chemical compound that is widely used in various scientific research applications. HEMA is a white crystalline powder that is soluble in water and ethanol. It is a derivative of imidazolidinone and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Metabolism Analysis and Identification

Research on the metabolism of acetaminophen, a compound related by its metabolic pathways to "N-(2-hydroxyethyl)-N-methyl-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide," showcases the use of high-resolution liquid chromatography for identifying metabolites in human subjects. This method allows for the detailed analysis of the drug's metabolic products, enhancing our understanding of its pharmacokinetics and the role of its metabolites in therapeutic and toxicological outcomes (J. Mrochek et al., 1974).

Exploration of Antidepressant Effects

Ketamine, closely related through its pharmacological profile to the compound , has been studied for its rapid antidepressant effects in patients with depression. This highlights the potential of NMDA receptor-modulating drugs in treating mood disorders and provides a basis for exploring related compounds for similar applications (R. Berman et al., 2000).

Investigating Histamine Metabolism

Research into histamine metabolites, focusing on imidazoleacetic acids, provides insights into the endogenous liberation and production of histamine, suggesting a potential application of related compounds in studying allergic reactions and other histamine-mediated conditions (R. Tham, 1966).

Understanding Drug Excretion and Metabolite Profiles

The study of [14C]Mirabegron's absorption, metabolism, and excretion in humans offers a model for understanding how related compounds are processed by the body. This research can guide the development of new drugs by clarifying how compounds are absorbed, metabolized, and excreted, aiding in the design of drugs with optimal pharmacokinetic profiles (Shin Takusagawa et al., 2012).

Examining Cognitive and Psychotogenic Effects

Studies on ketamine's cognitive and psychotogenic effects in healthy volunteers and its potential for inducing psychotic symptoms and cognitive impairments offer a foundation for researching how related compounds affect the brain. This is critical for developing therapeutic agents that target specific neural pathways without adverse psychotogenic effects (C. Morgan et al., 2004).